2-Benzyloxy-5-bromobenzaldehyde oxime

• Molecular Formula: C14H12BrNO2
• Molecular Weight: 306.15 g/mol
• IUPAC Name: N-[(5-bromo-2-phenylmethoxyphenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C14H12BrNO2/c15-13-6-7-14(12(8-13)9-16-17)18-10-11-4-2-1-3-5-11/h1-9,17H,10H2
• InChI Key: AKFXJTCWXMMJJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)C=NO

Description

2-Benzyloxy-5-bromobenzaldehyde oxime is a useful research compound. Its molecular formula is C14H12BrNO2 and its molecular weight is 306.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-benzyloxy-5-bromobenzaldehyde (20 g) and hydroxylamine hydrochloride (9.55 g) in pyridine (50 ml) was heated at 75° C. for 45 minutes. The solvent was evaporated and the residue purified by chromatography, eluting with dichloromethane, to give 2-benzyloxy-5-bromobenzaldehyde oxime (30 g) (mp 132°-134° C.).